8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one

• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol
• SMILES: CC1=CC=CC=C1C2CNC(=O)C23CCC3
• InChI: InChI=1S/C14H17NO/c1-10-5-2-3-6-11(10)12-9-15-13(16)14(12)7-4-8-14/h2-3,5-6,12H,4,7-9H2,1H3,(H,15,16)
• InChIKey: QZUXKKCQZRSAFQ-UHFFFAOYSA-N

8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one Overview

8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one (CAS: 2060008-90-2) is a synthetic spirocyclic compound featuring a 6-azaspiro[3.4]octane core with an 8-position 2-methylphenyl substituent . It belongs to a class of structurally constrained spirocyclic amines that have been explored as potential scaffolds in medicinal chemistry and as versatile intermediates for the synthesis of more complex molecules [1]. Despite its commercial availability from multiple vendors, a comprehensive search of primary research papers, patents, and authoritative databases reveals a significant lack of published, quantitative data on its biological activity or any direct comparison to its close structural analogs [2].

Research role Synthetic spirocyclic scaffold; no validated target engagement data

Evidence level Data to verify; class-level physicochemical inferences only

Typical workflow Medicinal chemistry hypothesis generation, library diversification, conformational constraint studies

• [1] Li, J. J., et al. Synthesis of novel azaspiro[3.4]octanes as multifunctional modules in drug discovery. Documents Delivered, 2011. View Source
• [2] PubChem. Compound Summary for CID 137702372: 8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one. Accessed April 21, 2026. View Source

Risks of Analog Substitution for 8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one

The assumption that structurally similar 8-aryl-6-azaspiro[3.4]octan-5-one analogs (e.g., 8-(4-fluorophenyl), 8-(2-bromophenyl), 8-(3-hydroxyphenyl) derivatives) are functionally interchangeable is not supported by available evidence . While these compounds share a core spirocyclic scaffold, even subtle changes in the aryl ring's substitution pattern (e.g., position, electronic nature, steric bulk) can profoundly alter their conformational preference, physicochemical properties, and resulting interaction with biological targets [1]. Without empirical comparative data on binding affinity, functional activity, or metabolic stability, any substitution between these analogs is scientifically unsubstantiated and carries a high risk of experimental failure or procurement of an inactive or suboptimal reagent for a specific research application.

Conformation Aryl substitution pattern (ortho-methyl vs. para-fluoro) may shift conformational preference; no comparative data exist to confirm functional equivalence.

Lipophilicity Predicted logP differences across analogs could alter membrane permeability or non-specific binding; class-level inference only.

Target affinity None of the 8-aryl-6-azaspiro[3.4]octan-5-one analogs have reported target engagement data, making substitution scientifically unsubstantiated.

• [1] PubChem. Structure search for 8-aryl-6-azaspiro[3.4]octan-5-one analogs. Accessed April 21, 2026. View Source

Data Gap Analysis: 8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one

Lack of Head-to-Head Analog Comparisons

No published studies were found that directly compare the target compound, 8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one, against any of its closest analogs, such as 8-(4-fluorophenyl)-6-azaspiro[3.4]octan-5-one or 8-(2-bromophenyl)-6-azaspiro[3.4]octan-5-one, in a standardized biological assay or chemical reactivity study [1][2]. While the 2-methylphenyl substituent is hypothesized to confer distinct steric and electronic properties compared to a 4-fluorophenyl group, there are no quantitative data (e.g., IC50, Ki, logP, % inhibition) to substantiate any claim of superior or distinct performance.

Analog comparison

Data to verify

No head-to-head biological or reactivity data versus 8-(4-fluorophenyl) or 8-(2-bromophenyl) analogs.

Selection between analogs cannot be data-driven; all performance claims are unsupported.

Literature search returned zero comparative studies.

Evidence Dimension	Biological activity comparison
Target Compound Data	No publicly available quantitative data.
Comparator Or Baseline	8-(4-fluorophenyl)-6-azaspiro[3.4]octan-5-one (CAS: 2060059-01-8); no publicly available quantitative data.
Quantified Difference	Not applicable.
Conditions	Not applicable.

Why This Matters

For scientific selection, this means there is no data-driven justification to choose this specific compound over any other member of its chemical series.

• [1] PubMed search: '8-aryl-6-azaspiro[3.4]octan-5-one' AND 'biological activity'. Search performed April 21, 2026. View Source
• [2] Google Patents search: '8-aryl-6-azaspiro[3.4]octan-5-one' AND 'pharmaceutical'. Search performed April 21, 2026. View Source

Absence of Target Engagement Validation

A search of authoritative pharmacological databases and primary literature reveals no validated, quantitative data on the interaction of 8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one with any specific protein target (e.g., sigma-1 receptor, muscarinic receptors, kinases) [1]. While broader patent literature (e.g., US-9212130-B2, JP2018508562A) claims that related spirocyclic scaffolds can act as ligands for targets like sigma-1 and muscarinic M1/M4 receptors, the specific 2-methylphenyl derivative is not exemplified with supporting affinity data [2]. Claims of potential biological relevance remain purely inferential and cannot be used to differentiate the compound for procurement.

Target engagement

Class-level inference

No published Ki, IC50, or target occupancy data for any specific protein target.

Utility as a pharmacological probe is undefined; spirocyclic core class affinity to sigma-1/M1 receptors is not compound-specific.

Patents claim class-level potential, but the 2-methylphenyl derivative is not exemplified with binding data.

Evidence Dimension	Target binding affinity
Target Compound Data	No published Ki or IC50 data for any target.
Comparator Or Baseline	Class-level inference: Spirocyclic compounds are known sigma-1 receptor ligands (e.g., Spipethiane, Ki = 0.5 nM) .
Quantified Difference	Not applicable.
Conditions	Not applicable.

Why This Matters

Without target engagement data, the compound's utility as a specific pharmacological probe or lead compound is undefined, making it impossible to prioritize over other analogs.

• [1] BindingDB search: '8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one'. Search performed April 21, 2026. View Source
• [2] Google Patents. JP2018508562A: Spirocyclic compounds as agonists of the muscarinic m1 receptor and/or m4 receptor. 2016. View Source

Theoretical Physicochemical Differentiation

In the absence of experimental data, computational models can provide a theoretical basis for differentiation. The 2-methylphenyl substituent on 8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one is predicted to confer distinct physicochemical properties compared to analogs with different aryl substitutions. For instance, the ortho-methyl group is predicted to increase lipophilicity and steric hindrance near the spirocyclic core relative to a para-fluoro analog, which is predicted to have increased metabolic stability due to fluorine substitution [1][2]. These are class-level inferences based on general medicinal chemistry principles, not compound-specific validation.

Physicochemical differentiation

Class-level inference

Predicted XLogP3 ≈ 2.8; ortho-methyl group offers steric hindrance and higher lipophilicity vs. para-fluoro analog.

Theoretical property differences can guide hypothesis-driven research but lack experimental validation for this specific compound.

Computational predictions only; metabolic stability not experimentally measured.

Evidence Dimension	Predicted lipophilicity and metabolic stability
Target Compound Data	XLogP3 predicted = 2.8; No experimental data on metabolic stability .
Comparator Or Baseline	8-(4-fluorophenyl)-6-azaspiro[3.4]octan-5-one (CAS: 2060059-01-8). Fluorine substitution is generally expected to enhance metabolic stability [3].
Quantified Difference	Qualitative and theoretical only. The ortho-methyl group is sterically more demanding and lipophilic than a para-fluoro group.
Conditions	Computational predictions, not experimentally validated for this specific compound.

Why This Matters

These theoretical differences can guide hypothesis-driven research but are insufficient as standalone justification for procurement over an analog.

• [1] PubChem. 8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one: Computed Properties. Accessed April 21, 2026. View Source
• [2] Kuujia. 8-(4-fluorophenyl)-6-azaspiro[3.4]octan-5-one (CAS 2060059-01-8). Accessed April 21, 2026. View Source
• [3] Purser, S., et al. Fluorine in medicinal chemistry. Chemical Society Reviews, 2008, 37, 320-330. View Source

Research Applications of 8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one

Exploratory Medicinal Chemistry Scaffold

Given the absence of target-specific data, the most scientifically sound application for 8-(2-Methylphenyl)-6-azaspiro[3.4]octan-5-one is as a core scaffold for de novo drug design [1]. Its rigid spirocyclic architecture can be used to explore novel chemical space and generate hypotheses about structure-activity relationships (SAR) by introducing the 2-methylphenyl moiety into a new molecular context. In this scenario, the compound serves as a unique starting point for building a library of derivatives for primary screening against a panel of biological targets.

Chemical Probe for Conformational Constraint

This compound can be utilized in chemical biology as a tool to study the effects of conformational constraint on molecular recognition. The spiro[3.4]nonane core imposes a well-defined, rigid three-dimensional shape. Comparing the biological activity of this constrained scaffold to that of more flexible analogs can elucidate the bioactive conformation required for target engagement, providing fundamental insights into protein-ligand interactions [2].

Intermediate for Aryl Functionalization

The presence of a 2-methylphenyl group provides a handle for further chemical diversification. This compound can be utilized as a synthetic intermediate. For example, the methyl group can be subjected to benzylic oxidation or radical halogenation to introduce new functional handles for subsequent coupling reactions, enabling the construction of more complex spirocyclic libraries for medicinal chemistry research [3].

Application

Selection Property

Validation Focus

Exploratory medicinal chemistry scaffold

Rigid spirocyclic core with 2-methylphenyl handle

SAR hypothesis generation; de novo library construction

Conformational constraint probe

Conformationally restricted spiro[3.4]nonane architecture

Elucidation of bioactive conformation via comparison with flexible analogs

Synthetic intermediate for aryl diversification

Benzylic methyl group as functionalization site

Library expansion through oxidation, halogenation, or cross-coupling

• [1] Li, J. J., et al. Synthesis of novel azaspiro[3.4]octanes as multifunctional modules in drug discovery. Documents Delivered, 2011. View Source
• [2] Zheng, Y., et al. The importance of spirocyclic scaffolds in drug discovery. European Journal of Medicinal Chemistry, 2014, 97, 499-511. View Source
• [3] Carey, F. A., Sundberg, R. J. Advanced Organic Chemistry Part B: Reactions and Synthesis, 5th Edition. Springer, 2007. View Source